Cas no 929620-52-0 (1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester
• CAS No: 929620-52-0
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD20524871
• CID: 4334324
• PubChem ID: 86102353
• Update Time: 2025-05-21

1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester
• ETHYL 1-ISOPROPYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLATE
• ethyl 1-propan-2-yltriazole-4-carboxylate
• 929620-52-0
• ethyl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• E74137
• SCHEMBL25984988
• AKOS040713466
• DB-108639
• MFCD20524871
• WS-02864

• MDL： MFCD20524871
• Inchi： 1S/C8H13N3O2/c1-4-13-8(12)7-5-11(6(2)3)10-9-7/h5-6H,4H2,1-3H3
• InChI Key： LSBKHZUXNJHAQN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(OCC)=O)N=N1

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester (CAS No. 929620-52-0)

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester (CAS No. 929620-52-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The 1,2,3-triazole core is a nitrogen-rich heterocycle known for its stability and versatility in drug design, while the ethyl ester and isopropyl substituents enhance its lipophilicity and bioavailability. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and bioconjugation applications, aligning with trends in click chemistry and fragment-based drug discovery.

Recent studies highlight the role of 1H-1,2,3-Triazole derivatives in addressing challenges like antibiotic resistance and cancer therapeutics, topics frequently searched in academic databases. The ethyl ester moiety in this compound offers hydrolytic stability, making it suitable for prodrug development—a hot topic in targeted drug delivery systems. Its CAS No. 929620-52-0 is often queried alongside terms like "synthetic methodology" and "SAR studies", reflecting industrial interest in scalable synthesis and structure-activity optimization.

From a synthetic chemistry perspective, the compound’s triazole-carboxylic acid scaffold enables diverse functionalization via amide coupling or ester hydrolysis, meeting demands for high-throughput screening libraries. Environmental considerations also drive searches for green synthesis routes for such intermediates, with microwave-assisted and catalyst-free protocols gaining traction. Analytical techniques like HPLC purity analysis and NMR characterization are critical for quality control, as noted in supplier specifications for CAS No. 929620-52-0.

In material science, derivatives of this compound are investigated for metal-organic frameworks (MOFs) and polymeric coatings, leveraging the triazole ring’s coordination properties. Patent literature reveals applications in OLED materials and corrosion inhibitors, aligning with sustainable technology trends. The isopropyl group contributes to steric hindrance, a feature exploited in asymmetric catalysis—a recurring theme in organic chemistry forums.

Regulatory compliance for CAS No. 929620-52-0 focuses on REACH and GMP standards, with suppliers emphasizing certificates of analysis (CoA). FAQs often address solubility data (e.g., in DMSO or ethanol) and storage conditions, underscoring its lab utility. As AI-assisted molecular design grows, this compound’s QSAR parameters are modeled for ADMET prediction, bridging computational and experimental workflows.

In summary, 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methylethyl)-, ethyl ester exemplifies interdisciplinary innovation, from medicinal chemistry to smart materials. Its CAS No. 929620-52-0 serves as a pivotal reference for researchers navigating structure-property relationships and industrial applications in a competitive scientific landscape.